N-(2-(2-fluorophenyl)-2-methoxypropyl)thiophene-3-carboxamide

• IUPAC Name: N-[2-(2-fluorophenyl)-2-methoxypropyl]thiophene-3-carboxamide
• InChI: InChI=1S/C15H16FNO2S/c1-15(19-2,12-5-3-4-6-13(12)16)10-17-14(18)11-7-8-20-9-11/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key: UOUOGOMPGCZUOC-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CSC=C1)(C2=CC=CC=C2F)OC
• Molecular Formula: C15H16FNO2S
• Molecular Weight: 293.4 g/mol

Description

“N-(2-(2-fluorophenyl)-2-methoxypropyl)thiophene-3-carboxamide” is a derivative of thiophene-2-carboxamide. Thiophene-2-carboxamide derivatives have been studied for their antioxidant and antibacterial activities. They are synthesized by cyclization of precursor compounds with N-(4-acetylphenyl)-2-chloroacetamide in alcoholic sodium ethoxide.

Synthesis Analysis

The synthesis of thiophene-2-carboxamide derivatives involves the cyclization of precursor compounds with N-(4-acetylphenyl)-2-chloroacetamide in alcoholic sodium ethoxide. The synthesized derivatives are characterized using IR, 1H NMR, and mass spectroscopic analyses.

Molecular Structure Analysis

The molecular and electronic properties of the synthesized products were studied by the density functional theory (DFT). They exhibited a close HOMO–LUMO energy gap (ΔE H-L), where the amino derivatives have the highest while the methyl derivatives were the lowest.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of thiophene-2-carboxamide derivatives include the cyclization of precursor compounds with N-(4-acetylphenyl)-2-chloroacetamide.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

• FPTC can serve as a fluorescent probe due to its unique structural features. Researchers have explored its potential for bioimaging, cellular tracking, and studying biological processes. .

Neuroscience and Neuropharmacology

• The fluorine substitution in FPTC enhances its lipophilicity, making it suitable for studying neuronal receptors and transporters. Researchers have investigated FPTC derivatives as ligands for serotonin receptors, dopamine transporters, and other central nervous system targets. .

Anticancer Agents

• FPTC derivatives have shown promise as potential anticancer agents. Their ability to selectively target cancer cells and induce apoptosis makes them attractive candidates for further investigation. .

Organic Electronics and Optoelectronics

• Thiophene-based compounds, including FPTC, exhibit excellent charge transport properties. Scientists have incorporated FPTC into organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). .

Materials Science and Polymer Chemistry

• FPTC can be polymerized to create conjugated polymers with semiconducting properties. These polymers find use in organic photovoltaics (solar cells), sensors, and flexible electronics. .

Photodynamic Therapy (PDT)

• PDT is a cancer treatment that involves light activation of photosensitizers. FPTC derivatives, when exposed to specific wavelengths, generate reactive oxygen species (ROS) that damage cancer cells. .